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Compound of Interest

Compound Name: RTI-51 Hydrochloride

Cat. No.: B1147008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability

of RTI-51 Hydrochloride in Dimethyl Sulfoxide (DMSO). RTI-51 Hydrochloride, a

phenyltropane derivative, is a potent monoamine transporter inhibitor. Understanding its

behavior in DMSO is critical for researchers utilizing it in a laboratory setting for in vitro and in

vivo studies. This document outlines available data, provides detailed experimental protocols

for characterization, and visualizes key pathways and workflows.

Core Properties of RTI-51 Hydrochloride
RTI-51 Hydrochloride, with the IUPAC name methyl (1R,2S,3S,5S)-3-(4-bromophenyl)-8-

methyl-8-azabicyclo[3.2.1]octane-2-carboxylate hydrochloride, is a synthetic compound

belonging to the phenyltropane class of molecules[1]. It is recognized for its significant

interaction with monoamine transporters, exhibiting a higher affinity for the dopamine

transporter (DAT) as compared to the serotonin (SERT) and norepinephrine (NET)

transporters[1].
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Property Value Reference

Molecular Formula C₁₆H₂₁BrClNO₂ [1]

Molecular Weight 374.7 g/mol [1]

CAS Number 1391052-88-2 [1]

Appearance Solid powder [1]

Solubility in DMSO
Quantitative solubility data for RTI-51 Hydrochloride in DMSO is not readily available in the

public domain. However, its structural analog, RTI-31 (3-(4-chlorophenyl)tropane-2-carboxylic

acid methyl ester), has a reported solubility of 5 mg/mL in DMSO. Given the structural similarity,

a comparable solubility range can be anticipated for RTI-51 Hydrochloride. It is also described

as having good solubility in polar organic solvents[1].

Compound Solvent Solubility Data Type

RTI-51 Hydrochloride DMSO Estimated: ~5 mg/mL
Estimated based on

analog

RTI-31 DMSO 5 mg/mL Reported

Stability in DMSO
Solid-State Stability
As a solid powder, RTI-51 Hydrochloride demonstrates good chemical stability when stored at

-20°C for extended periods, potentially up to three years[1]. It is noted to be sensitive to light

and moisture, necessitating storage in appropriate conditions to maintain its chemical

integrity[1].

Solution Stability
Specific kinetic stability data for RTI-51 Hydrochloride in DMSO solution, such as degradation

rates or half-life, is not extensively documented in publicly accessible literature. The stability of

compounds in DMSO can be influenced by factors such as water content, temperature, and
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exposure to light. For phenyltropane esters like RTI-51, hydrolysis of the methyl ester group is

a potential degradation pathway, especially in the presence of water.

Condition Observation Recommendation

Storage as solid

Stable at -20°C for up to 3

years. Sensitive to light and

moisture.

Store in a cool, dark, and dry

place.

Storage in DMSO

Prone to degradation over

time, influenced by water

content and temperature.

Prepare fresh solutions for

experiments. If short-term

storage is necessary, store at

-20°C or -80°C in anhydrous

DMSO and minimize freeze-

thaw cycles.

Experimental Protocols
To enable researchers to determine the precise solubility and stability of RTI-51 Hydrochloride
in their specific experimental context, the following detailed protocols are provided.

Protocol for Determining Thermodynamic Solubility in
DMSO
This protocol is adapted from the well-established shake-flask method.

Materials:

RTI-51 Hydrochloride

Anhydrous DMSO

Vials with screw caps

Orbital shaker or vortex mixer

Centrifuge
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High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

and detector (e.g., UV-Vis)

Analytical balance

Syringe filters (0.22 µm)

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of RTI-51 Hydrochloride to

a known volume of DMSO in a vial. The exact amount should be more than what is expected

to dissolve.

Equilibration: Tightly cap the vial and place it on an orbital shaker at a constant temperature

(e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

Phase Separation: Centrifuge the vial at a high speed (e.g., 10,000 x g) for 15-20 minutes to

pellet the undissolved solid.

Sample Collection and Dilution: Carefully collect an aliquot of the supernatant, ensuring no

solid particles are disturbed. Filter the aliquot through a 0.22 µm syringe filter. Accurately

dilute the filtered supernatant with DMSO to a concentration within the linear range of the

HPLC calibration curve.

Quantification: Analyze the diluted sample by HPLC. Determine the concentration of RTI-51
Hydrochloride by comparing its peak area to a standard curve prepared with known

concentrations of the compound.

Calculation: Calculate the solubility by multiplying the determined concentration by the

dilution factor.

Protocol for Assessing Stability in DMSO using HPLC
This protocol outlines a method to evaluate the stability of RTI-51 Hydrochloride in a DMSO

solution over time.

Materials:
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Stock solution of RTI-51 Hydrochloride in anhydrous DMSO (e.g., 1 mg/mL)

HPLC system as described above

Incubators or water baths set to desired temperatures (e.g., 4°C, 25°C, 37°C)

Light-protective storage containers (e.g., amber vials)

Procedure:

Sample Preparation: Prepare a stock solution of RTI-51 Hydrochloride in anhydrous

DMSO. Aliquot the solution into multiple amber vials to avoid repeated freeze-thaw cycles of

the main stock.

Storage Conditions: Store the vials under different conditions to be tested (e.g., protected

from light at 4°C, 25°C, and 37°C).

Time Points: Designate specific time points for analysis (e.g., 0, 24, 48, 72 hours, 1 week, 1

month).

Analysis: At each time point, retrieve a vial from each storage condition. Allow the sample to

come to room temperature. Analyze the sample by HPLC.

Data Evaluation:

Purity Assessment: Monitor the chromatogram for the appearance of new peaks, which

would indicate degradation products.

Quantitative Analysis: Calculate the percentage of the initial RTI-51 Hydrochloride
remaining at each time point by comparing the peak area to the peak area at time zero.

Degradation Rate: If significant degradation is observed, the degradation rate constant

and half-life can be calculated using appropriate kinetic models.

Visualizations
Signaling Pathway of RTI-51
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RTI-51 acts as a monoamine transporter inhibitor, primarily targeting the dopamine transporter

(DAT). This action blocks the reuptake of dopamine from the synaptic cleft, leading to an

increased concentration and prolonged signaling of dopamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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